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Compound of Interest

Compound Name: LY 215490

Cat. No.: B1675611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of LY 215490, a selective and competitive AMPA receptor antagonist. Adherence to

these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Chemical and Physical Properties
LY 215490 is a neuroprotective agent that acts as a potent antagonist of the AMPA receptor.[1]

Its consistent performance in research applications is dependent on proper handling and

storage. A summary of its key properties is provided below.
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Property Value Source

Molecular Weight 279.34 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]

Short-Term Storage 0 - 4°C (days to weeks) [1]

Long-Term Storage -20°C (months to years) [1]

Shelf Life >2 years (if stored properly) [1]

Experimental Protocols
Required Materials and Equipment
Materials:

LY 215490 powder

Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

Sterile, nuclease-free microcentrifuge tubes or cryovials

Pipette tips

Equipment:

Analytical balance

Vortex mixer

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
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LY 215490 is for research use only and not for human or veterinary use.[1]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Stock Solution Preparation Protocol (Example: 10 mM
Stock)
This protocol describes the preparation of a 10 mM stock solution of LY 215490 in DMSO.

Step 1: Calculation

To prepare a stock solution of a desired concentration, use the following formula:

Volume of Solvent (L) = Mass of Compound (g) / (Concentration (mol/L) * Molecular Weight (

g/mol ))

For a 10 mM (0.010 mol/L) stock solution from 1 mg (0.001 g) of LY 215490 (MW = 279.34

g/mol ):

Volume of DMSO (L) = 0.001 g / (0.010 mol/L * 279.34 g/mol ) = 0.000358 L

Volume of DMSO (µL) = 0.000358 L * 1,000,000 µL/L = 358 µL

Step 2: Procedure

Weighing: Carefully weigh out the desired amount of LY 215490 powder (e.g., 1 mg) using

an analytical balance and place it into a sterile microcentrifuge tube. To minimize static, use

an anti-static spatula.

Solvent Addition: Add the calculated volume of DMSO (e.g., 358 µL for 1 mg of powder to

make a 10 mM solution) to the tube containing the LY 215490 powder.

Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
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Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

cryovials or microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name (LY 215490), concentration (10

mM), solvent (DMSO), preparation date, and your initials.

Storage and Stability
Stock Solution Storage: Store the aliquoted stock solution at -20°C for long-term use

(months to years).[1] For short-term storage (days to weeks), 4°C is acceptable.[1]

Stability: The compound is stable for over two years when stored properly.[1] Avoid frequent

freeze-thaw cycles. When using an aliquot, thaw it completely at room temperature, use the

required amount, and discard the remainder or store it at 4°C for immediate subsequent use.

Do not refreeze partially used aliquots.

Visualizations
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway targeted by LY 215490.
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Caption: Workflow for LY 215490 Stock Solution Preparation.
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Caption: Mechanism of Action of LY 215490 on the AMPA Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of LY
215490 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675611#how-to-prepare-ly-215490-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1675611#how-to-prepare-ly-215490-stock-solution
https://www.benchchem.com/product/b1675611#how-to-prepare-ly-215490-stock-solution
https://www.benchchem.com/product/b1675611#how-to-prepare-ly-215490-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

